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Compound Profile: S55746 (BCL201)

S55746 is a novel, orally bioavailable small molecule that functions as a selective and potent BCL-2

inhibitor [1] [2]. It is classified as a BH3-mimetic, designed to occupy the hydrophobic groove of the BCL-

2 protein, thereby disrupting its anti-apoptotic function and restoring apoptosis in cancer cells [1]. Its high

selectivity for BCL-2 over other pro-survival family members like BCL-XL is a key feature, helping to avoid

on-target toxicities such as thrombocytopenia [1] [3].

Key Quantitative Data and Protocols

For easy comparison, the core biochemical and cellular activity data from the literature is summarized in the

table below.

Parameter Value Details / Assay

BCL-2 Affinity (Kᵢ) 1.3 nM Fluorescence Polarization (FP) [1] [3]

Selectivity (vs.
BCL-XL)

~70 to 400-fold Ratio from various assays (FP, ITC, SPR) [1]

Cytotoxicity (IC₅₀) 71.6 nM RS4;11 cell line (BCL-2 dependent), 72h treatment
[1] [3]
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Parameter Value Details / Assay

Cytotoxicity (IC₅₀) 1.7 μM H146 cell line (BCL-XL dependent), 72h treatment [1]

In Vivo Efficacy Robust tumor growth

impairment

RS4;11 and Toledo xenograft models, daily oral

dosing (25, 100 mg/kg) [1] [3]

Detailed Experimental Protocol: In Vitro Cytotoxicity and
Apoptosis Assay

This methodology is used to determine IC₅₀ values and confirm apoptosis induction [1] [3].

Cell Lines: RS4;11 (BCL-2-dependent acute lymphoblastic leukemia) and H146 (BCL-XL-dependent

small cell lung carcinoma).
Compound Preparation: Prepare a stock solution of S55746 in DMSO at a high concentration (e.g.,

100 mg/mL). Subsequent dilutions should be made in cell culture medium to achieve the desired final
concentrations (e.g., 0.01 to 1 μM), ensuring the DMSO concentration is low (typically ≤0.1%) to

avoid solvent toxicity.
Treatment: Seed cells in appropriate culture plates and treat with S55746 at various concentrations

for a defined period (e.g., 72 hours for viability, 2 hours for early apoptosis markers).
Viability/Apoptosis Measurement:

Cell Viability: Assess using metabolic activity assays like PrestoBlue.
Apoptosis Markers: Analyze cells by flow cytometry for Annexin V-FITC/propidium iodide (PI)

staining to detect phosphatidylserine externalization. Additionally, detect caspase-3 activation
and PARP cleavage via western blotting.

The following diagram illustrates the core mechanism of S55746 and the experimental workflow to confirm

its activity.
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S55746 Administration
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Technical Support & Troubleshooting

Here are solutions to common experimental challenges based on published findings and product information.

FAQ: My experiment shows no cytotoxic effect with S55746. What could be wrong?
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Check Cellular Dependencies: S55746 is highly selective for BCL-2 and is ineffective in

cancer models reliant on BCL-XL or MCL-1 for survival [1] [4]. Before use, profile your cell lines
for expression of BCL-2 family proteins (BCL-2, BCL-XL, MCL-1). A cell line with low BCL-2 and

high BCL-XL/MCL-1 expression is unlikely to respond.
Verify Formulation and Solubility: S55746 has poor solubility in water [3]. For in vitro work,

use a DMSO stock solution. Ensure the final DMSO concentration in your assay is non-toxic
(typically ≤0.1%). If precipitation is suspected, check solutions visually.

FAQ: How do I correctly formulate S55746 for in vivo studies in mice?

Recommended Formulation: One validated formulation for in vivo administration in mice is a
clear solution prepared with 5% DMSO, 40% PEG300, 5% Tween-80, and 50% ddH₂O [3].

Preparation Instructions:
Add the S55746 powder to DMSO to create a concentrated stock (e.g., 100 mg/mL).

Mix the DMSO stock with PEG300 and ensure it is clear.
Add Tween-80 to the mixture and mix thoroughly.

Finally, add the remaining ddH₂O. The final concentration of S55746 in this formulation
can be up to 5 mg/mL. The prepared solution should be used immediately for the best

results [3].

FAQ: Are there any specific handling and storage conditions for S55746?

Storage: As a dry powder, S55746 should be stored at -20°C. The DMSO stock solution is best

used fresh but can be aliquoted and stored at -20°C or -80°C for longer-term stability. Avoid
repeated freeze-thaw cycles [3].

Need Custom Synthesis?

Email: info@smolecule.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not intended for

diagnostic or therapeutic procedures. While Smolecule strives to provide accurate protocols, we make no

warranties, express or implied, regarding the fitness of this product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent suits your

experiment? [Contact our Ph.D. Support Team for a compatibility check]
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